Cas no 1012878-95-3 (6-chloro-4-(phenylamino)-3-Pyridinemethanol)

6-chloro-4-(phenylamino)-3-Pyridinemethanol structure
1012878-95-3 structure
Product Name:6-chloro-4-(phenylamino)-3-Pyridinemethanol
CAS No:1012878-95-3
MF:C12H11ClN2O
MW:234.68154168129
CID:2108152
Update Time:2023-11-19

6-chloro-4-(phenylamino)-3-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-4-(phenylamino)-3-Pyridinemethanol
    • ISLHXDMXTFQHTF-UHFFFAOYSA-N
    • (6-chloro-4-phenylamino-pyridin-3-yl)-methanol
    • (6-chloro-4-(phenylamino)pyridin-3-yl)methanol
    • CID 86620159
    • 3-Pyridinemethanol, 6-chloro-4-(phenylamino)-
    • Inchi: 1S/C12H11ClN2O/c13-12-6-11(9(8-16)7-14-12)15-10-4-2-1-3-5-10/h1-7,16H,8H2,(H,14,15)
    • InChI Key: ISLHXDMXTFQHTF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=N1)CO)NC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Topological Polar Surface Area: 45.2

Experimental Properties

  • Density: 1.345±0.06 g/cm3(Predicted)
  • Boiling Point: 407.2±45.0 °C(Predicted)
  • pka: 12.93±0.10(Predicted)
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